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Executive Summary

5-Methoxyindan (CAS 5111-69-3) is a bicyclic aromatic ether comprising an indan core
substituted with a methoxy group at the 5-position.[1][2][3] It serves as a critical
pharmacophore in medicinal chemistry, primarily acting as a bioisostere for 5-methoxyindole.[1]
This structural similarity makes it a high-value scaffold in the development of melatonin
receptor agonists (e.g., Ramelteon analogs) and dopamine D3 receptor antagonists.[1]

Unlike its oxidized counterpart, 5-methoxy-1-indanone (CAS 5111-70-6), 5-methoxyindan
lacks the ketone functionality, making it chemically distinct in terms of reactivity and lipophilicity.
[1] This guide outlines the validated synthesis, handling, and application of 5-methoxyindan in
drug discovery.[1]

Chemical Profile & Physical Properties[1]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1585329?utm_src=pdf-interest
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.chemicalbook.com/msds/5-methoxyindan.htm
https://www.guidechem.com/encyclopedia/5-methoxy-1-indanone-dic13178.html
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Specification

CAS Number 5111-69-3

IUPAC Name 5-Methoxy-2,3-dihydro-1H-indene
Molecular Formula C10H120

Molecular Weight 148.20 g/mol

Appearance Colorless to pale yellow liquid
Boiling Point 143-145 °C (at 60 mmHg)
Density 1.023 g/mL (at 25 °C)

Refractive Index (

)

1.544

Solubility

Soluble in DCM, EtOAc, MeOH:; Insoluble in
water

Synthetic Pathways[1][3][7][8][9][10][11]

The synthesis of 5-methoxyindan is most reliably achieved through the reduction of 5-

methoxy-1-indanone.[1] While direct cyclization methods exist, they often yield mixtures. The

reduction route ensures regiochemical purity.

Method A: Wolff-Kishner Reduction (Preferred)

This protocol reduces the ketone carbonyl of 5-methoxy-1-indanone to a methylene group

using hydrazine and a strong base.[1]
Reagents:

e 5-Methoxy-1-indanone (1.0 eq)[1]

e Hydrazine hydrate (80%, 3.0 eq)[1]

e Potassium hydroxide (KOH, 4.0 eq)[1]
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 Diethylene glycol (Solvent)[1]
Protocol:

e Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser,
dissolve 5-methoxy-1-indanone in diethylene glycol.

e Hydrazone Formation: Add hydrazine hydrate.[1] Heat the mixture to 120 °C for 2 hours to
form the hydrazone intermediate.

o Base Addition: Cool slightly and add solid KOH pellets.

e Reduction: Raise the temperature to 190-200 °C. Nitrogen gas evolves.[1] Distill off
water/excess hydrazine via the Dean-Stark trap to allow the internal temperature to rise.[1]

o Completion: Reflux at 200 °C for 3—4 hours until gas evolution ceases.

o Workup: Cool to room temperature. Pour into ice water and extract with diethyl ether (3x).
Wash combined organics with dilute HCI (to remove hydrazine traces) and brine.[1]

 Purification: Dry over MgSOa, concentrate, and purify via vacuum distillation.

Method B: Clemmensen Reduction (Alternative)

Suitable for labs avoiding high-temperature basic conditions, though yield varies with methoxy-
group stability in acid.[1]

Reagents: Zinc amalgam (Zn(Hg)), Conc.[1] HCI, Toluene. Note: The methoxy group is
generally stable, but prolonged exposure to hot concentrated acid can cause demethylation to
5-hydroxyindan.

Visualization: Synthetic Workflow

Friedel-Crafts Wolff-Kishner Red. Functionalization

3-(3-Methoxyphenyl) Cyclization (PPA)I 5-Methoxy-1-indanone (N2H4, KOH, 200°C) o | 5-Methoxyindan (Nitration/Red/Amidation) > 2-Amino-5-methoxyindan
propanoic acid (CAS 5111-70-6) | (cAS 5111-69-3) (Dopamine Antagonists)

Click to download full resolution via product page
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Figure 1: Step-wise synthesis from acyclic precursor to 5-methoxyindan and downstream

derivatives.

Medicinal Chemistry Applications
Bioisosterism with Melatonin

5-Methoxyindan is a classic bioisostere for the 5-methoxyindole core found in melatonin.[1]

e Mechanism: The indan ring mimics the indole's lipophilic bulk but lacks the hydrogen bond
donor (NH) at position 1. This is useful for probing receptor binding pockets (MT1/MT2
receptors) where the NH interaction is either non-essential or needs to be eliminated to
improve blood-brain barrier (BBB) permeability.[1]

o Application: Researchers use the 5-methoxyindan scaffold to synthesize "rigidified"
melatonin analogs that resist oxidative metabolism.[1]

Dopamine D3 Receptor Antagonists

Derivatives such as 2-amino-5-methoxyindan are synthesized from 5-methoxyindan (via
bromination or nitration pathways).[1] These compounds have shown high affinity for dopamine
D3 receptors, functioning as antipsychotic leads with reduced extrapyramidal side effects

compared to D2 antagonists.

Visualization: Pharmacophore Comparison

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.benchchem.com/product/b1585329?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_1470-94-6_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

______________________________

Melatonin Core (Indole)

5-Methoxyindole
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Replacement of NH with CH2
Increases BBB Permeability
Prevents N-oxidation

Click to download full resolution via product page

Figure 2: Bioisosteric relationship between the indole and indan cores.[1]

Analytical Characterization

To validate the identity of synthesized 5-Methoxyindan, the following spectral signatures must
be observed.

Nuclear Magnetic Resonance (NMR)[1]
e H NMR (CDCls, 400 MHz):

o 0 6.70-7.10 ppm (m, 3H): Aromatic protons (C4, C6, C7).[1] The signal pattern will show
an ABX or coupled system depending on resolution.

o 0 3.78 ppm (s, 3H): Methoxy group (-OCHs).[1] Diagnostic singlet.
o 0 2.85 ppm (t, 4H): Benzylic protons (C1 and C3 of the indan ring).[1]
o & 2.05 ppm (quint, 2H): Homobenzylic protons (C2 of the indan ring).[1]

e Mass Spectrometry (GC-MS):
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o Molecular lon (M+):m/z 148.[1]
o Base Peak: Often m/z 133 (Loss of -CH3s).[1]

Safety & Handling

o Hazards: 5-Methoxyindan is an Irritant.[1] It causes skin and eye irritation and may be
harmful if inhaled or swallowed.[1]

o Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). While the ether linkage
is stable, the benzylic positions are susceptible to slow autoxidation over long periods.

e PPE: Chemical-resistant gloves (Nitrile), safety goggles, and use within a fume hood are
mandatory.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Applications[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585329#5-methoxyindan-cas-number-5111-69-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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